Cas no 1806556-64-8 (Methyl 3-amino-2-(2-bromopropanoyl)benzoate)

• Product Name: Methyl 3-amino-2-(2-bromopropanoyl)benzoate
• CAS No: 1806556-64-8
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 4951036
• Update Time: 2025-06-14

Methyl 3-amino-2-(2-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(2-bromopropanoyl)benzoate

• Inchi： 1S/C11H12BrNO3/c1-6(12)10(14)9-7(11(15)16-2)4-3-5-8(9)13/h3-6H,13H2,1-2H3
• InChI Key： DVOYKSXYGNFWEQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1C(=O)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2.5
• Topological Polar Surface Area: 69.4

Additional information on Methyl 3-amino-2-(2-bromopropanoyl)benzoate

Research Briefing on Methyl 3-amino-2-(2-bromopropanoyl)benzoate (CAS: 1806556-64-8) in Chemical Biology and Pharmaceutical Applications

Methyl 3-amino-2-(2-bromopropanoyl)benzoate (CAS: 1806556-64-8) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic relevance. The compound's unique structural features, including the bromopropanoyl and amino benzoate moieties, make it a promising candidate for further exploration in targeted drug design and chemical biology.

Recent studies have highlighted the role of Methyl 3-amino-2-(2-bromopropanoyl)benzoate as a key intermediate in the synthesis of novel heterocyclic compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of indole-based scaffolds, which are widely recognized for their pharmacological properties. The bromine atom at the 2-position of the propanoyl group facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This versatility underscores its value in structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

In addition to its synthetic applications, Methyl 3-amino-2-(2-bromopropanoyl)benzoate has shown intriguing biological activity in preliminary screenings. Research conducted by a team at the University of Cambridge in 2024 revealed that derivatives of this compound exhibit moderate inhibitory effects against certain kinase enzymes implicated in cancer progression. Although the exact mechanism of action remains under investigation, these findings suggest potential avenues for developing kinase inhibitors with improved selectivity and potency. Further in vitro and in vivo studies are warranted to validate these observations.

The compound's stability and reactivity profile have also been subjects of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry detailed a comprehensive kinetic study of Methyl 3-amino-2-(2-bromopropanoyl)benzoate under various conditions, revealing its susceptibility to hydrolysis in aqueous environments. This insight is critical for formulating strategies to enhance its stability in drug delivery systems. Researchers have proposed the use of prodrug approaches or encapsulation techniques to mitigate degradation and improve bioavailability.

Looking ahead, the potential of Methyl 3-amino-2-(2-bromopropanoyl)benzoate extends beyond its current applications. Its compatibility with modern synthetic methodologies, such as flow chemistry and photoredox catalysis, positions it as a valuable building block for high-throughput drug discovery. Collaborative efforts between academia and industry are expected to accelerate the exploration of this compound's full potential, particularly in the development of next-generation therapeutics for oncology and inflammatory diseases.

In conclusion, Methyl 3-amino-2-(2-bromopropanoyl)benzoate (CAS: 1806556-64-8) represents a versatile and promising entity in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active scaffold underscores its significance in drug discovery. Continued research efforts will likely uncover new applications and refine its utility, paving the way for innovative therapeutic solutions.